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Get Quote

The efficacy of DMPT is dose-dependent, with optimal levels enhancing growth, feed intake, and intestinal

health. The table below summarizes the key quantitative findings from recent studies.

Ke

y Observed Effect of
Performance .

. DMPT Supplementation
Indicator

Optimal
Dosage Range
(mglkg diet)

Significance & Notes

Feed Intake (FI) Significantly increased [1]

Percent Weight Significantly increased [1]

Gain (PWG)

Specific Growth Significantly increased [2]
Rate (SGR)

Feed Conversion Significantly reduced [2]
Ratio (FCR)

Gill Rot Significantly decreased
Morbidity [3]

Antioxidant Enhanced intestinal and
Capacity gill status [3] [1]

54.8 - 122.6 [1]

54.8 - 122.6 [1]

100 - 300 [2]

100 - 300 [2]

120 - 440 (as

Br-DMPT) [3]

54.8 - 122.6 [1]

Reverses reduced Fl in all-plant
protein diets.

Effect is dose-dependent.

Indicates improved feed efficiency.

Protects against Flavobacterium
columnare infection.

Increases activities of SOD, CAT,
GPx; reduces MDA & PC
(oxidative damage markers).
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Key
Performance
Indicator

Intestinal
Structural
Integrity

imal
Observed Effect of Optima

. Dosage Range Significance & Notes
DMPT Supplementation

(mgl/kg diet)

Improved morphology 54.8-122.6 [1] Alleviates oxidative damage and
and barrier function [1] improves digestive capacity.

Detailed Experimental Protocols

Diet Preparation and Formulation

This protocol is adapted from studies that successfully evaluated DMPT in all-plant protein diets for on-

growing grass carp (initial weight ~ 264 g) [1].

e Basal Diet: Formulate an all-plant protein diet, isonitrogenous and isolipidic to a reference fishmeal
(FM) diet. Fishmeal can be entirely replaced by soybean-condensed protein (SPC) [1].
e DMPT Supplementation:
o Source: Use purified DMPT (Dimethyl-p-propiothetine) or its derivative (2-Carboxyethyl)
dimethylsulfonium Bromide (Br-DMPT) [3] [1].
o Dosages: Prepare experimental diets by supplementing the basal diet with DMPT at graded
levels. A relevant range is 0 mgl/kg (control), 40, 80, 120, and 160 mg/kg [1]. For specific
protective effects against gill infection, a range of 0 to 520 mg/kg Br-DMPT has been used [3].

o Mixing Procedure:

Weigh and thoroughly mix all dry ingredients.

Add lipids (e.qg., soy oil) and mix.

Add DMPT, previously dissolved in distilled water, and mix thoroughly.
Add remaining distilled water and mix to achieve a consistent blend.
Pellet the diet using a pellet mill (e.g., 2.0-2.5 mm diameter).

Air-dry the pellets at room temperature and store at -20°C until use [1] [4].

Growth Performance Trial

e Experimental Design: Use a completely randomized design. Randomly distribute grass carp of a

targeted size (e.g., on-growing stage, ~250g) into aquaria or tanks. Each dietary group should have at
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least three replicates [1] [5].

¢ Feeding Regime: Hand-feed the fish to apparent satiation 2-3 times daily (e.g., at 8:00, 13:00, and
17:00) [2]. The trial should last for 8-12 weeks [6] [1].

e Sample Collection: Weigh all fish at the beginning and end of the trial to calculate growth metrics.
Count mortalities to determine survival rates.

Sample Collection and Analysis

¢ Blood Collection: Anesthetize fish and draw blood from the caudal vein. Centrifuge to collect serum
for analyzing neuropeptide Y (NPY) and other hormone levels [1].
e Tissue Sampling: Dissect and collect the intestine, liver, and gill tissues.
o Histology: Fix sections in formalin for Hematoxylin and Eosin (H&E) staining to examine tissue
structure and integrity [7] [3].
o Biochemical Assays: Homogenize tissue samples in cold saline solution and centrifuge to
collect the supernatant. Use commercial kits to measure:
= Antioxidant Enzymes: Superoxide Dismutase (SOD), Catalase (CAT), Glutathione
Peroxidase (GPx) [3] [1].
= Oxidative Damage Markers: Malondialdehyde (MDA) and Protein Carbonyl (PC) content
(7] [1].
o Molecular Analysis: Extract RNA from tissues and perform quantitative real-time PCR (qPCR)
to analyze the expression of genes related to:
= Antioxidant Defense: Nrf2, CuZnS0D, MnSOD, CAT, GPx1 [1].
= Feeding Regulation: NPY [1].
= Inflammation & Apoptosis: p38MAPK, TLR4, NF-kB [7].

Mechanisms of Action: DMPT Signaling Pathways

DMPT enhances grass carp performance through multiple interconnected pathways, primarily by stimulating

feeding and enhancing the antioxidant defense system.

Feeding Stimulation Pathway

DMPT acts as a potent feeding stimulant by directly influencing the brain's feeding center.
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DMPT Feeding Stimulation Pathway

Increased Feed Intake

Improved Growth Performance

Click to download full resolution via product page

Antioxidant and Intestinal Health Pathway

In the intestine, DMPT activates the Nrf2 signaling pathway, which is crucial for combating oxidative stress.
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DMPT Antioxidant and Intestinal Health Pathway

DMPT

Improved Intestinal Structural Integrity Enhanced Digestive Capacity
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Conclusion and Application

In conclusion, dietary DMPT supplementation is a highly effective nutritional strategy for sustainable grass
carp aquaculture. The recommended application protocol is to add 54.8 to 122.6 mg of DMPT per kg of all-
plant protein diet to significantly improve feed palatability, growth performance, and intestinal health by
enhancing antioxidant capacity through the Nrf2 pathway. For specific protection against bacterial challenges

like Flavobacterium columnare, higher doses up to 440 mg/kg (as Br-DMPT) may be considered [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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